Cas no 303137-77-1 (4-(3-Chloro-4-fluorophenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-(3-Chloro-4-fluorophenyl)amino-4-oxobutanoic Acid
• CAS No: 303137-77-1
• MF: C₁₀H₉ClFNO₃
• MW: 245.634765386581
• CID: 1087145
• PubChem ID: 3543583
• Update Time: 2025-04-20

4-(3-Chloro-4-fluorophenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-4-fluorophenyl)amino)-4-oxobutanoic acid
• 4-(3-chloro-4-fluoroanilino)-4-oxobutanoic acid
• 4-[(3-chloro-4-fluorophenyl)amino]-4-oxobutanoic acid(SALTDATA: FREE)
• 4-[(3-chloro-4-fluorophenyl)amino]-4-oxobutanoic acid
• AC1MT1S1
• AG-E-99631
• BBL008724
• CTK4G4867
• MolPort-001-632-443
• Oprea1_817494
• STK256821
• 303137-77-1
• MFCD01344430
• DTXSID40393488
• 4-((3-Chloro-4-fluorophenyl)amino)-4-oxobutanoicacid
• BS-35911
• 3-[(3-CHLORO-4-FLUOROPHENYL)CARBAMOYL]PROPANOIC ACID
• Butanoic acid, 4-[(3-chloro-4-fluorophenyl)amino]-4-oxo-
• AKOS002675923
• DB-194968
• 4-[(3-Chloro-4-fluorophenyl)amino]-4-oxobutanoicacid
• 4-(3-Chloro-4-fluorophenyl)amino-4-oxobutanoic Acid

• MDL： MFCD01344430
• Inchi： 1S/C10H9ClFNO3/c11-7-5-6(1-2-8(7)12)13-9(14)3-4-10(15)16/h1-2,5H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： AUVBTHXWDPUJMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CCC(=O)O)=O)F

Computed Properties

• Exact Mass: 245.02500
• Monoisotopic Mass: 245.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.35540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides